molecular formula C15H17NO3S B8489402 2-[(2,5-Dimethylphenyl)methylsulfonyl]-4-methylpyridine 1-oxide CAS No. 81167-93-3

2-[(2,5-Dimethylphenyl)methylsulfonyl]-4-methylpyridine 1-oxide

Cat. No. B8489402
CAS RN: 81167-93-3
M. Wt: 291.4 g/mol
InChI Key: JHNURFXKFRMZJF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[(2,5-Dimethylphenyl)methylsulfonyl]-4-methylpyridine 1-oxide is a useful research compound. Its molecular formula is C15H17NO3S and its molecular weight is 291.4 g/mol. The purity is usually 95%.
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properties

CAS RN

81167-93-3

Product Name

2-[(2,5-Dimethylphenyl)methylsulfonyl]-4-methylpyridine 1-oxide

Molecular Formula

C15H17NO3S

Molecular Weight

291.4 g/mol

IUPAC Name

2-[(2,5-dimethylphenyl)methylsulfonyl]-4-methyl-1-oxidopyridin-1-ium

InChI

InChI=1S/C15H17NO3S/c1-11-4-5-13(3)14(8-11)10-20(18,19)15-9-12(2)6-7-16(15)17/h4-9H,10H2,1-3H3

InChI Key

JHNURFXKFRMZJF-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)C)CS(=O)(=O)C2=[N+](C=CC(=C2)C)[O-]

Origin of Product

United States

Synthesis routes and methods I

Procedure details

The sulfide compound (0.006 mole) is oxidized with MCPBA (0.014 mol) and is isolated in the manner described in Example 1. Yield 62% of theory. Melting point 156°-158° C. from ethanol/water (80/20 v/v) I.R. N→O 1275 cm-1, SO2 1135, 1310 cm-1.
Name
sulfide
Quantity
0.006 mol
Type
reactant
Reaction Step One
Name
Quantity
0.014 mol
Type
reactant
Reaction Step Two
[Compound]
Name
SO2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
ethanol water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

Synthesis routes and methods II

Procedure details

The sulfide isolated in step (a) above was dissolved in 20 ml of glacial acetic acid and 1.5 ml of 30% hydrogen peroxide was added along with 100 mg of sodium tungstate. The reaction mixture was heated at 40° C. for one hour, cooled, and poured into water to percipitate the product. Yield, 1.46 or 89%. NMR supported the proposed structure.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
1.5 mL
Type
reactant
Reaction Step Two
Quantity
100 mg
Type
catalyst
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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